N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine

• Molecular Formula: C20H16N2S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: N-(4-methylphenyl)-4-naphthalen-2-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C20H16N2S/c1-14-6-10-18(11-7-14)21-20-22-19(13-23-20)17-9-8-15-4-2-3-5-16(15)12-17/h2-13H,1H3,(H,21,22)
• InChI Key: GNBZETHDOANJLB-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC2=NC(=CS2)C3=CC4=CC=CC=C4C=C3

Description

N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine, also known as MNAT, is a novel compound that has gained significant attention in the scientific community due to its potential application in various fields. The compound was first synthesized in 2012, and since then, it has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine is not fully understood. However, studies have shown that N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine inhibits the activity of the enzyme histone deacetylase (HDAC). HDAC is involved in the regulation of gene expression and plays a crucial role in cancer development and progression. Inhibition of HDAC by N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine leads to the upregulation of tumor suppressor genes and downregulation of oncogenes, resulting in anti-tumor activity.
N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine also activates the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress. Activation of this pathway leads to the upregulation of antioxidant enzymes, reducing oxidative stress and inflammation.
Biochemical and Physiological Effects
N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine has been shown to have several biochemical and physiological effects. Studies have shown that N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine inhibits cell proliferation and induces cell cycle arrest and apoptosis in cancer cells. N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine also reduces oxidative stress and inflammation, making it a potential therapeutic agent for various diseases, including cancer and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine has several advantages for lab experiments. It is a potent inhibitor of HDAC and has anti-tumor activity against various cancer cell lines. N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine also has neuroprotective effects and improves cognitive function in animal models of Alzheimer's disease. However, the synthesis of N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine is challenging and requires expertise in organic chemistry. N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine is also not well-studied in humans, and its safety and efficacy in humans are unknown.

Future Directions

N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine has significant potential for various applications, including cancer therapy and Alzheimer's disease. Future research should focus on the optimization of the synthesis process to make N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine more accessible. Further studies are needed to determine the safety and efficacy of N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine in humans. N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine's potential application in other diseases, such as Parkinson's disease and Huntington's disease, should also be explored. Additionally, studies should focus on developing N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine derivatives with improved potency and selectivity.

Synthesis Methods

N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine is a complex compound that requires a multistep synthesis process. The synthesis of N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine involves the reaction of 2-bromo-1-(4-methylphenyl)ethanone with 2-aminothiazole to produce 1-(4-methylphenyl)-3-(2-thiazolyl)prop-2-en-1-one. This intermediate is then reacted with 2-naphthylboronic acid in the presence of a palladium catalyst to produce N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine. The synthesis of N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine is challenging and requires expertise in organic chemistry.

Scientific Research Applications

N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine has been extensively studied for its potential application in various fields. One of the primary areas of research is cancer treatment. Studies have shown that N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine has potent anti-tumor activity against various cancer cell lines, including breast, lung, and colon cancer. N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine induces cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for cancer therapy.
N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine has also been studied for its potential application in Alzheimer's disease. Studies have shown that N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine has neuroprotective effects and can prevent the formation of amyloid-beta plaques, which are a hallmark of Alzheimer's disease. N-(4-methylphenyl)-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]amine also improves cognitive function and memory in animal models of Alzheimer's disease.